molecular formula C11H11BrN2O3 B8425954 7-Bromo-5-hydroxymethyl-2,3-dimethoxy-quinoxaline

7-Bromo-5-hydroxymethyl-2,3-dimethoxy-quinoxaline

Cat. No.: B8425954
M. Wt: 299.12 g/mol
InChI Key: GKPZDOZSJZHNFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Bromo-5-hydroxymethyl-2,3-dimethoxy-quinoxaline is a useful research compound. Its molecular formula is C11H11BrN2O3 and its molecular weight is 299.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H11BrN2O3

Molecular Weight

299.12 g/mol

IUPAC Name

(7-bromo-2,3-dimethoxyquinoxalin-5-yl)methanol

InChI

InChI=1S/C11H11BrN2O3/c1-16-10-11(17-2)14-9-6(5-15)3-7(12)4-8(9)13-10/h3-4,15H,5H2,1-2H3

InChI Key

GKPZDOZSJZHNFB-UHFFFAOYSA-N

Canonical SMILES

COC1=NC2=CC(=CC(=C2N=C1OC)CO)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

11.5 g (31.85 mmol) of 7-bromo-5-bromomethyl-2,3-dimethoxy-quinoxaline are suspended at 20° C. in 100 ml of dioxane. 16.4 g (164 mmol) of calcium carbonate in 100 ml of water are then added and the mixture is heated at reflux for 24 hours. The dioxane is concentrated by evaporation and 300 ml of dichloromethane are added. The salt is filtered off, the organic phase is washed with brine and concentrated by evaporation and the residue is chromatographed on silica gel with ethyl acetate and hexane (1:1).
Quantity
11.5 g
Type
reactant
Reaction Step One
Quantity
16.4 g
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Three

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